1-[(5-methyl-2-thienyl)carbonyl]-3-[1-(1,3-thiazol-4-ylmethyl)-1H-imidazol-2-yl]piperidine

• IUPAC Name: (5-methylthiophen-2-yl)-[3-[1-(1,3-thiazol-4-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C18H20N4OS2/c1-13-4-5-16(25-13)18(23)22-7-2-3-14(9-22)17-19-6-8-21(17)10-15-11-24-12-20-15/h4-6,8,11-12,14H,2-3,7,9-10H2,1H3
• InChI Key: SDWDHIYMBBMXCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCCC(C2)C3=NC=CN3CC4=CSC=N4
• Molecular Formula: C18H20N4OS2
• Molecular Weight: 372.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "1-[(5-methyl-2-thienyl)carbonyl]-3-[1-(1,3-thiazol-4-ylmethyl)-1H-imidazol-2-yl]piperidine" often involves multiple steps, including condensation, cyclocondensation, and various substitution reactions. For example, the synthesis of related thiazolo[3,2-a]pyridines and thiazolopyridines typically includes the condensation of thiazolinones with benzaldehydes or malononitrile in the presence of piperidine as a catalyst, leading to the formation of novel heterocyclic systems (Lamphon et al., 2004).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple heterocyclic rings, which are known to impart significant biological activities. The crystal structure studies, such as those conducted by Yıldırım et al. (2006), can provide insights into the conformation and spatial arrangement of the atoms within the molecule, which are crucial for understanding its reactivity and interaction with biological targets.

Chemical Reactions and Properties

Compounds with a similar structural framework undergo various chemical reactions, including cyclocondensation, nucleophilic addition, and ternary condensation, leading to the formation of novel heterocyclic systems with potential biological activities. For instance, the formation of thiazolo[3,2-a]pyridines from methylidene derivatives through cyclocondensation with malononitrile or benzylidenemalononitrile in the presence of piperidine showcases the chemical versatility of these compounds (Lamphon et al., 2004).